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Compound of Interest

Compound Name:
2-Chloro-5-

[(methylsulfanyl)methyl]aniline

CAS No.: 1179294-51-9

Cat. No.: B1423441

Get Quote

Executive Summary & Chemical Identity
2-Chloro-5-[(methylsulfanyl)methyl]aniline is a bifunctional building block used primarily in

the synthesis of tyrosine kinase inhibitors (TKIs) and advanced agrochemicals. Its structure

features an electron-deficient aniline core and an oxidation-sensitive thioether side chain.

This Application Note defines the protocol for handling this compound to prevent two critical

failure modes:

S-Oxidation: The (methylsulfanyl)methyl group is highly susceptible to atmospheric oxidation,

forming sulfoxides (

) which are difficult to separate from the parent compound.

Aniline Oxidation: The primary amine is prone to photo-oxidation, leading to polymerization

and "browning" of the material.
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Physicochemical Profile (Class-Based Extrapolation)
Property Specification / Characteristic

CAS Number 1179294-51-9

Formula

Molecular Weight 187.69 g/mol

Physical State
Viscous liquid or low-melting solid (Batch

dependent)

Solubility
Soluble in DMSO, DCM, MeOH; Low solubility

in water.

Odor
Characteristic sulfide stench (garlic/cabbage-

like).

pKa (Predicted) ~2.5 - 3.5 (Aniline nitrogen reduced by ortho-Cl)

Health, Safety, and Environment (HSE)
CRITICAL WARNING: This compound combines the toxicity of chloroanilines with the volatility

and stench of thioethers.

Toxicology & Exposure Control[1]
Acute Toxicity: Like 2-chloroaniline, this compound is likely fatal if swallowed, inhaled, or in

contact with skin [1].[1] It readily penetrates intact skin.

Methemoglobinemia: Aniline derivatives oxidize hemoglobin to methemoglobin, impairing

oxygen transport. Cyanosis (blue skin/lips) is a delayed symptom.

Sensitization: Potential skin sensitizer.

PPE Matrix
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Protection Level Requirement Rationale

Respiratory
Fume hood (Face velocity >

0.5 m/s)

Prevents inhalation of toxic

vapors and stench control.

Dermal (Hands)
Double Gloving: Laminate

(inner) + Nitrile (outer)

Standard nitrile is permeable

to anilines over time. Laminate

provides a chemical barrier.

Dermal (Body)
Tyvek® Lab Coat + Sleeve

Covers

Prevents absorption through

fabric cuffs.

Eyes Chemical Splash Goggles

Standard safety glasses are

insufficient for liquid splashes

of toxic anilines.

Storage & Stability Protocol
The shelf-life of 2-Chloro-5-[(methylsulfanyl)methyl]aniline is directly correlated to oxygen

exclusion.

The "Inert-Cold" Chain
Atmosphere: Store strictly under Argon (Ar) or Nitrogen (

). Argon is preferred as it is heavier than air and blankets the liquid surface effectively.

Temperature: Long-term storage at -20°C is required to inhibit S-oxidation.

Container: Amber glass vials with PTFE-lined septa. Avoid polyethylene (PE) bottles for long-

term storage as sulfides can permeate plastics.

Degradation Visualization
The following diagram illustrates the chemical vulnerability of the compound and the necessity

of the storage protocols.
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Prevention Strategy
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Figure 1: Degradation pathways. The sulfide moiety is the primary instability point (Red),

requiring inert gas storage. Conversion to the HCl salt (Green) is a valid stabilization strategy

for solid-state storage.

Operational Handling Protocols
Receipt and Aliquoting
Objective: Transfer the bulk material from the vendor bottle (often air-packaged) to inert storage

without introducing moisture.

Inspection: Upon receipt, check the liquid for clarity. A dark brown/black color indicates

significant aniline oxidation.

Degassing: If the bottle has been opened to air, sparge the liquid with dry Argon for 5-10

minutes using a long needle.

Aliquoting:

Use a gas-tight syringe or positive-displacement pipette.
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Dispense into single-use amber vials.

Flush the headspace of each vial with Argon before capping.

Seal caps with Parafilm to prevent oxygen diffusion at -20°C.

Reaction Setup (Synthesis)
When using this compound as a nucleophile (e.g.,

or Amide coupling):

Solvent Choice: Avoid solvents containing peroxides (e.g., uninhibited THF, ethers) as they

will rapidly oxidize the sulfide to a sulfoxide [2].

Base Selection: The aniline is weakly nucleophilic due to the ortho-chlorine. Stronger bases

(LiHMDS, NaH) or catalysts (Buchwald Pd-systems) are often required.

Order of Addition: Add the 2-Chloro-5-[(methylsulfanyl)methyl]aniline last, after the

reaction vessel has been fully purged with inert gas.

Waste Management & Deodorization
Thioether waste must be treated chemically to neutralize the stench before disposal.

Protocol: Collect all contaminated solvents, gloves, and paper towels in a dedicated "Stench

Waste" container.

Neutralization: Add 10% Sodium Hypochlorite (Bleach) solution to the waste.

Mechanism:[2] Bleach oxidizes the volatile sulfide (

) to the non-volatile sulfoxide (

) or sulfone (

).

Warning: Do not mix bleach with acid streams (releases Chlorine gas).
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Analytical Validation
Before committing the material to a high-value synthesis, validate purity.

HPLC Method:

Column: C18 Reverse Phase.

Mobile Phase: Water/Acetonitrile (0.1% Formic Acid). Note: Avoid TFA if possible, as it can

degrade thioethers over long runs.

Detection: UV at 254 nm.

NMR Marker:

The

peak is a distinct singlet around

2.0 - 2.1 ppm.

If oxidized to sulfoxide, this peak shifts downfield (approx

2.6 - 2.8 ppm). This is the primary quality control check.

Workflow Visualization
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Figure 2: End-to-end handling workflow ensuring material integrity and operator safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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